8-(4-methoxyphenyl)-9,9-dimethyl-7-oxaspiro[4.5]decane-6,10-dione

• IUPAC Name: 8-(4-methoxyphenyl)-9,9-dimethyl-7-oxaspiro[4.5]decane-6,10-dione
• InChI: InChI=1S/C18H22O4/c1-17(2)14(12-6-8-13(21-3)9-7-12)22-16(20)18(15(17)19)10-4-5-11-18/h6-9,14H,4-5,10-11H2,1-3H3
• InChI Key: ZRPYGCNKXWOUGP-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(OC(=O)C2(C1=O)CCCC2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C18H22O4
• Molecular Weight: 302.4 g/mol

Description

8-(4-methoxyphenyl)-9,9-dimethyl-7-oxaspiro[4.5]decane-6,10-dione, also known as MMD, is a novel compound with potential applications in scientific research. This compound is a spiro-cyclic ketone that has been synthesized through various methods. MMD has been found to have unique biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Crystal Structures

Oxaspirocyclic compounds, including those related to "8-(4-methoxyphenyl)-9,9-dimethyl-7-oxaspiro[4.5]decane-6,10-dione," have been synthesized and their crystal structures determined. For instance, Jiang and Zeng (2016) synthesized two new oxaspirocyclic compounds, and their structures were elucidated by single crystal X-ray crystallography. This research underscores the importance of understanding the molecular and crystallographic properties of these compounds, which could have implications in materials science and molecular engineering (Jinhe Jiang & Wulan Zeng, 2016).

Potential Biological Activities

Although the specific compound "8-(4-methoxyphenyl)-9,9-dimethyl-7-oxaspiro[4.5]decane-6,10-dione" has not been directly linked to biological activities in the searched literature, related compounds have been investigated for their biological significance. For example, derivatives of 2-azaspiro[4.5]decane-1,3-dione have been synthesized and evaluated for anticonvulsant activities. Obniska et al. (2005) conducted a study on N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione, revealing some compounds with significant anticonvulsant properties (J. Obniska et al., 2005). These findings highlight the potential therapeutic applications of oxaspirocyclic derivatives in the treatment of seizure disorders.